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Compound of Interest

Compound Name: Cesium hydroxide monohydrate

Cat. No.: B079797

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for Cesium
Hydroxide Monohydrate (CsOH-H20), a highly reactive and corrosive inorganic base. The
information is compiled from various Safety Data Sheets (SDS) to ensure a thorough
understanding of its properties, hazards, and handling procedures.

Chemical Identification and Properties

Cesium hydroxide monohydrate is a white, crystalline, hygroscopic solid.[1][2] It is
recognized as one of the strongest known bases.[1][2] Its high reactivity and solubility in water
make it a valuable reagent in various industrial and laboratory applications, including as an
electrolyte in high-performance batteries and a catalyst in polymerization.[1][3] However, these
same properties necessitate stringent safety protocols.

Table 1: Physical and Chemical Properties of Cesium Hydroxide Monohydrate
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Property Value Source(s)
CAS Number 35103-79-8 [1]
Molecular Formula CsOH-H20 [1][3]
Molecular Weight 167.93 g/mol [4]
Appearance White crystalline powder/solid [1][5]
Melting Point 2723°C (522.1°F) [1][3]

(decomposes)

Specific Gravity / Density

3.675 - 3.68 g/mL at 25°C

[1]

Soluble in cold water, hot

water, and methanol. Highly

Solubility _ o [1]
soluble in water, resulting in an
exothermic reaction.[1]

Stable under normal
. conditions, but is hygroscopic,
Stability [1][4][6]

air-sensitive, and moisture-
sensitive.[1][4][6]

Hazard Identification and Classification

Cesium hydroxide monohydrate is classified as a hazardous and corrosive substance.[1][6]

It is harmful if swallowed and causes severe skin burns and eye damage.[6][7] Inhalation of

dust can lead to severe irritation and chemical burns to the respiratory tract.[5][7] The material

Is extremely destructive to the tissues of mucous membranes.[7]

» GHS Classification: Acute toxicity, Oral (Category 4); Skin corrosion (Category 1A).

e DOT Classification: CLASS 8: Corrosive solid.

o WHMIS Hazard Class: D1B (Toxic materials), E (Corrosive material).[6]

Toxicological Data
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Exposure can cause significant tissue damage, with the severity depending on the duration of
contact. Eye contact can lead to corneal damage or blindness, while skin contact can result in
inflammation and blistering.[7]

Table 2: Acute Oral Toxicity Data

Test Species Result (LD50) Source(s)
Oral Rat 570 mg/kg
Oral Mouse 800 mg/kg [8]

Experimental Protocols

While the source Safety Data Sheets cite toxicological endpoints such as LD50 values, they do
not provide detailed experimental methodologies. The data presented are typically generated
following internationally recognized guidelines, such as those established by the Organisation
for Economic Co-operation and Development (OECD).

Representative Protocol: Acute Oral Toxicity - Fixed Dose Procedure (Based on OECD
Guideline 420)

This section describes a generalized protocol representative of how the cited LD50 data would
be obtained.

o Objective: To determine the acute oral toxicity of a substance. This method avoids using
death as an endpoint and relies on observing clear signs of toxicity at a series of fixed dose
levels.

o Test Animals: Healthy, young adult rats of a standard laboratory strain are used. Animals are
fasted prior to dosing.

o Dose Administration: The test substance (Cesium Hydroxide Monohydrate) is typically
administered in a single dose by gavage using a stomach tube. The substance may be
dissolved in a suitable vehicle, like water.
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e Dose Levels: A stepwise procedure is used with fixed dose levels of 5, 50, 300, and 2000
mg/kg. A preliminary "sighting study” is often performed on a single animal to determine the
appropriate starting dose.

o Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, respiratory and circulatory patterns, autonomic and central nervous system
activity), and changes in body weight for at least 14 days.

o Data Analysis: The test results allow for the substance to be ranked and classified according
to the Globally Harmonized System (GHS) for acute toxicity. The LD50 value is estimated
based on the dose level that causes evident toxicity but not death.

Safe Handling and Emergency Procedures

Strict adherence to safety protocols is mandatory when handling cesium hydroxide
monohydrate.

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within a
chemical fume hood.[9] Facilities must be equipped with an eyewash station and a safety
shower in close proximity to the workstation.[5][6]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[6]

o Skin Protection: Wear a lab coat and appropriate protective gloves to prevent skin exposure.

[6]

o Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN
149 approved respirator.[6]

Handling and Storage:
o Keep containers tightly closed and dry.

e Do not breathe dust and avoid contact with skin and eyes.[9]
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o Never add water to this product, as the reaction is highly exothermic.[8]

e Store in a cool, dry, well-ventilated area designated as a corrosives area, away from
incompatible materials such as acids and strong oxidizing agents.[5][8] The compound can
corrode glass and should be stored in containers made of materials like polyethylene.[1][2]

// Nodes start [label="Begin Work with\nCsOH-H20", shape=ellipse, fillcolor="#34A853",
fontcolor="#FFFFFF"]; prep [label="Step 1: Preparation”, shape=box, style="roundedfilled",
fillcolor="#F1F3F4", fontcolor="#202124"]; ppe [label="Don Appropriate PPE:\n- Safety
Goggles\n- Lab Coat\n- Gloves\n- Respirator (if needed)", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; controls [label="Ensure Engineering Controls:\n- Fume Hood\n-
Eyewash/Shower Access", fillcolor="#4285F4", fontcolor="#FFFFFF"];

handling [label="Step 2: Handling", shape=box, style="rounded,filled", fillcolor="#F1F3F4",
fontcolor="#202124"]; actions [label="Perform Work in Fume Hood\n- Avoid creating dust\n-
Keep container closed\n- Avoid contact with water/acids", fillcolor="#FBBC05",
fontcolor="#202124"];

storage [label="Step 3: Storage", shape=box, style="rounded,filled", fillcolor="#F1F3F4",
fontcolor="#202124"]; store_actions [label="Store in Tightly Sealed\nPolyethylene
Container\nin a Cool, Dry, Designated\nCorrosives Area", fillcolor="#EA4335",
fontcolor="#FFFFFF"];

end [label="End of Work", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

I/l Edges start -> prep; prep -> ppe -> controls -> handling; handling -> actions -> storage;
storage -> store_actions -> end; } caption { label="Fig 2. Logical workflow for safe handling and
storage of CsOH-H20." }

First-Aid Measures: Immediate medical attention is required for all routes of exposure.[6]

o Eye Contact: Immediately flush eyes with plenty of running water for at least 15-30 minutes,
keeping eyelids open.[5] Do not use an eye ointment. Seek immediate medical attention.

o Skin Contact: Immediately remove all contaminated clothing.[6] Flush skin with plenty of
water for at least 15 minutes.[5] Wash with a disinfectant soap and cover the contaminated
skin with an anti-bacterial cream. Seek immediate medical attention.
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 Inhalation: Move the victim to fresh air immediately.[5] If breathing is difficult, administer
oxygen.[6] If the victim is not breathing, perform artificial respiration.[6] Seek immediate
medical attention.[6]

 Ingestion: Do NOT induce vomiting.[6] If the victim is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of water or milk.[5] Seek immediate medical attention.[5]
Use of gastric lavage or emesis is contraindicated due to the risk of perforation.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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